Cas no 112713-84-5 (Stannane,(1-ethoxyethenyl)trimethyl-)

• Product Name: Stannane,(1-ethoxyethenyl)trimethyl-
• CAS No: 112713-84-5
• MF: C₇H₁₆OSn
• MW: 234.911341667175
• CID: 137410
• PubChem ID: 11096550
• Update Time: 2025-07-24

Stannane,(1-ethoxyethenyl)trimethyl- Chemical and Physical Properties

Names and Identifiers

• Stannane,(1-ethoxyethenyl)trimethyl-
• (1-ethoxyethenyl)trimethylStannane
• (1-ETHOXYVINYL)TRIMETHYLSTANNANE
• 1-ethoxyethenyl(trimethyl)stannane
• (α-ethoxyvinyl)trimethylstannane
• (α-ethoxyvinyl)trimethyltin
• 1-ethoxy-1-(trimethylstannyl)ethene
• 1-ethoxy-1-(trimethylstannyl)-ethylene
• A802636
• ACMC-20mgtp
• AG-D-32096
• CTK4A7937
• ethyl 1-(trimethylstannyl)vinyl ether
• KB-111471
• trimethyl(1-ethoxy-ethen-1-yl)stannane
• 112713-84-5
• (1-ethoxyvinyl)trimethyltin
• AKOS015911215
• SCHEMBL1162505
• N-(1-NAPHTHYL)-3-AMINOPROPANESULFONICACIDSODIUMSALT
• (1-Ethoxyethenyl)(trimethyl)stannane
• (1-ethoxyviny I)trimethyltin
• DTXSID60455097
• RLRBAMDAFZZWMM-UHFFFAOYSA-N
• FT-0760082

• Inchi： 1S/C4H7O.3CH3.Sn/c1-3-5-4-2;;;;/h1,4H2,2H3;3*1H3;
• InChI Key： RLRBAMDAFZZWMM-UHFFFAOYSA-N
• SMILES： [Sn](C(=C)OCC)(C)(C)C

Computed Properties

• Exact Mass: 236.02200
• Monoisotopic Mass: 236.022318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 2.41400

Additional information on Stannane,(1-ethoxyethenyl)trimethyl-

Comprehensive Analysis of Stannane, (1-ethoxyethenyl)trimethyl- (CAS No. 112713-84-5): Properties, Applications, and Industry Trends

Stannane, (1-ethoxyethenyl)trimethyl- (CAS No. 112713-84-5) is an organotin compound that has garnered significant attention in specialized chemical applications due to its unique molecular structure and reactivity. This compound, characterized by its ethoxyethenyl and trimethylstannyl functional groups, serves as a versatile intermediate in organic synthesis and material science. Its CAS number 112713-84-5 is frequently searched in academic and industrial databases, reflecting its relevance in advanced research.

In recent years, the demand for organotin compounds like (1-ethoxyethenyl)trimethylstannane has surged, driven by their role in cross-coupling reactions, polymer stabilization, and catalysis. Researchers are particularly interested in its potential for green chemistry applications, aligning with global trends toward sustainable manufacturing. Questions such as "How is Stannane, (1-ethoxyethenyl)trimethyl- used in catalysis?" or "What are the safety protocols for handling CAS 112713-84-5?" are commonly explored in scientific forums, highlighting its practical significance.

The compound's molecular stability and reactivity make it valuable for synthesizing complex organic frameworks, including pharmaceuticals and agrochemicals. Its ethoxyethenyl group enables selective transformations, while the trimethylstannyl moiety facilitates Stille coupling—a pivotal reaction in medicinal chemistry. Industry reports suggest growing interest in alternatives to traditional reagents, positioning CAS 112713-84-5 as a candidate for innovation in synthetic methodologies.

From an SEO perspective, keywords like "buy Stannane (1-ethoxyethenyl)trimethyl-," "112713-84-5 supplier," and "organotin compound applications" are frequently queried, indicating commercial and academic demand. Analytical techniques such as NMR spectroscopy and GC-MS are essential for verifying the purity of this compound, a topic often discussed in technical literature. Furthermore, discussions on regulatory compliance and handling guidelines for organotin derivatives remain critical for end-users.

Emerging trends in nanotechnology and renewable energy have also sparked interest in Stannane, (1-ethoxyethenyl)trimethyl-. For instance, its potential role in perovskite solar cells or as a precursor for thin-film coatings is under investigation. These applications align with searches for "advanced materials CAS 112713-84-5" and "organotin compounds in energy storage," reflecting interdisciplinary relevance.

In summary, Stannane, (1-ethoxyethenyl)trimethyl- (CAS No. 112713-84-5) exemplifies the intersection of fundamental chemistry and cutting-edge technology. Its adaptability across industries—from pharmaceuticals to sustainable materials—ensures its continued prominence in scientific discourse. By addressing user queries and industry trends, this overview underscores the compound's value while adhering to SEO best practices for visibility and engagement.